molecular formula C14H19N3O6S B1246505 Desacetoxycephalosporin c

Desacetoxycephalosporin c

Cat. No. B1246505
M. Wt: 357.38 g/mol
InChI Key: NNQIJOYQWYKBOW-XTOKZYMASA-N
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Description

Desacetoxycephalosporin c, also known as Desacetoxycephalosporin c, is a useful research compound. Its molecular formula is C14H19N3O6S and its molecular weight is 357.38 g/mol. The purity is usually 95%.
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properties

Product Name

Desacetoxycephalosporin c

Molecular Formula

C14H19N3O6S

Molecular Weight

357.38 g/mol

IUPAC Name

(6R,7R)-7-[(5-amino-5-carboxypentanoyl)amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

InChI

InChI=1S/C14H19N3O6S/c1-6-5-24-12-9(11(19)17(12)10(6)14(22)23)16-8(18)4-2-3-7(15)13(20)21/h7,9,12H,2-5,15H2,1H3,(H,16,18)(H,20,21)(H,22,23)/t7?,9-,12-/m1/s1

InChI Key

NNQIJOYQWYKBOW-XTOKZYMASA-N

Isomeric SMILES

CC1=C(N2[C@@H]([C@@H](C2=O)NC(=O)CCCC(C(=O)O)N)SC1)C(=O)O

Canonical SMILES

CC1=C(N2C(C(C2=O)NC(=O)CCCC(C(=O)O)N)SC1)C(=O)O

synonyms

deacetoxycephalosporin C
deacetoxycephalosporin C, (6R-(6alpha,7beta))-isomer
deacetoxycephalosporin C, disodium salt
deacetoxycephalosporin C, monosodium salt
desacetoxycephalosporin C

Origin of Product

United States

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